2-cyano-N-(4-fluoro-3-nitrophenyl)acetamide

• Molecular Formula: C9H6FN3O3
• Molecular Weight: 223.16 g/mol
• IUPAC Name: 2-cyano-N-(4-fluoro-3-nitrophenyl)acetamide
• InChI: InChI=1S/C9H6FN3O3/c10-7-2-1-6(5-8(7)13(15)16)12-9(14)3-4-11/h1-2,5H,3H2,(H,12,14)
• InChI Key: YAKSGNGEWQYAKS-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1NC(=O)CC#N)[N+](=O)[O-])F

Description

2-cyano-N-(4-fluoro-3-nitrophenyl)acetamide is an organic compound that belongs to the class of cyanoacetamides This compound is characterized by the presence of a cyano group (–CN) and an acetamide group (–CONH2) attached to a phenyl ring substituted with a fluorine atom and a nitro group

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-cyano-N-(4-fluoro-3-nitrophenyl)acetamide typically involves the reaction of 4-fluoro-3-nitroaniline with cyanoacetic acid or its derivatives. One common method is as follows:

Starting Materials: 4-fluoro-3-nitroaniline and cyanoacetic acid.

Reaction Conditions: The reaction is usually carried out in the presence of a base such as triethylamine to facilitate the nucleophilic substitution reaction.

Procedure: The 4-fluoro-3-nitroaniline is dissolved in a suitable solvent like ethanol. Cyanoacetic acid is then added along with triethylamine. The mixture is heated under reflux conditions for several hours.

Purification: The resulting product is purified by recrystallization from a suitable solvent to obtain pure this compound.

Industrial Production Methods

In an industrial setting, the production of this compound can be scaled up using continuous flow reactors to ensure consistent quality and yield. The reaction conditions are optimized to maximize the efficiency and minimize the production of by-products. The use of automated systems for monitoring and controlling the reaction parameters ensures high reproducibility and safety.

Chemical Reactions Analysis

Types of Reactions

2-cyano-N-(4-fluoro-3-nitrophenyl)acetamide can undergo various chemical reactions, including:

• **Nucleophilic